1,10-Phenanthrolinedisulfonic acid, 4,7-diphenyl-, disodium salt, also known as bathocuproinedisulfonic acid disodium salt, finds significant application in scientific research for the spectrophotometric determination of various metals. Its chelating properties allow it to form stable complexes with specific metal ions, particularly copper and iron []. These complexes exhibit characteristic absorption spectra, allowing for the quantification of the metal ions in a solution by measuring the absorbance at a specific wavelength []. This technique offers a sensitive and selective method for metal ion analysis in various research fields, including environmental monitoring, biological studies, and industrial process control [].
While the primary application of 1,10-Phenanthrolinedisulfonic acid, 4,7-diphenyl-, disodium salt lies in metal ion determination, ongoing research explores its potential use in other scientific areas. Some studies suggest its possible role in: